Cas no 2411265-26-2 (N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2411265-26-2
• MF: C₁₃H₁₈ClN₃O₃
• MW: 299.753322124481
• CID: 5920210
• PubChem ID: 145887761
• Update Time: 2025-05-25

N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide
• EN300-7559379
• Z1562129755
• 2411265-26-2

• Inchi： 1S/C13H18ClN3O3/c1-8-7-11(16-20-8)12(18)15-10-3-5-17(6-4-10)13(19)9(2)14/h7,9-10H,3-6H2,1-2H3,(H,15,18)
• InChI Key： HHQRVDGKQWKOFN-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(CC1)NC(C1C=C(C)ON=1)=O)=O

Computed Properties

• Exact Mass: 299.1036691g/mol
• Monoisotopic Mass: 299.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.4Ų

Additional information on N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2411265-26-2)

N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2411265-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and oxazole moieties, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which include a chloropropanoyl group and a methyl-oxazole carboxamide, making it a versatile intermediate for synthesizing novel bioactive molecules.

The growing interest in N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide aligns with current trends in small-molecule drug development and targeted therapy. With the rise of precision medicine, compounds like this are being scrutinized for their ability to interact with specific biological targets, such as enzymes or receptors. Its CAS No. 2411265-26-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization processes.

One of the key reasons for the popularity of this compound is its potential role in addressing drug-resistant infections and chronic diseases. The oxazole ring, a common pharmacophore, is known for its antimicrobial and anti-inflammatory properties. Combined with the piperidine scaffold, which enhances bioavailability, this molecule is a promising candidate for further investigation. Recent studies have also explored its applicability in neurodegenerative disease research, where modulating specific pathways is critical.

From a synthetic chemistry perspective, N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide offers several advantages. Its carboxamide group allows for facile derivatization, enabling researchers to create a library of analogs for structure-activity relationship (SAR) studies. The presence of the chloropropanoyl moiety further enhances reactivity, making it a valuable building block in multi-step organic synthesis. These attributes contribute to its frequent mention in patents and scientific literature related to heterocyclic chemistry.

In the context of AI-driven drug discovery, compounds like CAS No. 2411265-26-2 are increasingly being analyzed using machine learning algorithms to predict their biological activity and toxicity profiles. This approach accelerates the identification of potential drug candidates while reducing experimental costs. The integration of computational chemistry tools has further highlighted the importance of such molecules in virtual screening campaigns.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide may exhibit selective cytotoxicity against certain cancer cell lines. This has sparked investigations into its mechanism of action, particularly its interaction with kinase inhibitors and apoptosis regulators. Such findings underscore its value in oncology drug development.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. The chloropropanoyl group, while reactive, poses challenges in terms of atom economy, prompting efforts to develop greener alternatives or catalytic methods for its incorporation.

In summary, N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2411265-26-2) represents a multifaceted compound with broad applications in modern research. Its structural complexity, combined with its potential therapeutic benefits, makes it a subject of ongoing exploration in pharmaceutical sciences, medicinal chemistry, and biotechnology. As the demand for innovative drug candidates grows, this molecule is poised to play a pivotal role in advancing scientific knowledge and therapeutic solutions.